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Compound of Interest

Compound Name: Mecetronium ethylsulfate

Cat. No.: B1200209

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mecetronium ethylsulfate (MES) is a quaternary ammonium compound (QAC) that functions
as a cationic surfactant.[1] It exhibits broad-spectrum antimicrobial properties, making it an
effective active ingredient in various disinfectant and antiseptic formulations.[2][3] This
document provides detailed application notes and protocols for the use of Mecetronium
ethylsulfate in industrial cleaning agents, targeting researchers and formulation scientists.

Physicochemical Properties of Mecetronium
Ethylsulfate
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Property Value Reference

N-ethyl-N,N-dimethyl-1-

Chemical Name hexadecanaminium ethyl [4]
sulfate

CAS Number 3006-10-8 [4]

Molecular Formula C22H49N0O4S [5]

Molecular Weight 423.69 g/mol [5]

Appearance White to off-white powder [6]

Solubility Soluble in water [6]

Applications in Industrial Cleaning Agents

Mecetronium ethylsulfate is a versatile compound for industrial cleaning formulations due to
its dual functionality as a disinfectant and a surfactant.

o Disinfectant: As a QAC, MES is effective against a wide range of microorganisms, including
bacteria, fungi, and viruses. Its mechanism of action involves the disruption of microbial cell
membranes, leading to cell lysis and death. This makes it suitable for formulating
disinfectants for hard surfaces in industrial settings.

o Surfactant: The amphiphilic nature of MES, with a hydrophilic quaternary ammonium head
and a lipophilic alkyl chain, allows it to reduce surface tension and emulsify soils, aiding in
the cleaning process. As a cationic surfactant, it can be formulated into various cleaning
products. The cleaning efficacy of cationic surfactants is influenced by the structure of their
hydrophobic chains.

 Antistatic Agent: Quaternary ammonium compounds are known to possess antistatic
properties, which can be a beneficial secondary characteristic in certain industrial cleaning
applications.

Quantitative Data: Antimicrobial Efficacy
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The following tables present illustrative data on the bactericidal efficacy of Mecetronium
ethylsulfate. This data is representative of expected performance based on typical QAC
efficacy and should be confirmed by laboratory testing.

Table 1: lllustrative Bactericidal Efficacy of Mecetronium Ethylsulfate against Staphylococcus

aureus

Concentration (ppm) Contact Time (minutes) Log Reduction
100 5 2.5

100 10 3.8

200 5 4.2

200 10 >5.0

400 1 >5.0

400 5 >5.0

Table 2: lllustrative Bactericidal Efficacy of Mecetronium Ethylsulfate against Pseudomonas

aeruginosa

Concentration (ppm) Contact Time (minutes) Log Reduction
100 5 1.8

100 10 29

200 5 3.5

200 10 4.8

400 1 4.1

400 5 >5.0

Experimental Protocols
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Protocol 1: Evaluation of Bactericidal Efficacy on Hard,
Non-Porous Surfaces (Adapted from ASTM E1153)

This protocol is designed to evaluate the efficacy of a sanitizer recommended for inanimate,
non-food contact surfaces.[6][7][8]

1. Materials:

o Mecetronium ethylsulfate-based cleaning formulation.

o Sterile glass or stainless steel carriers (e.g., 1x1 cm slides).

o Test microorganisms (e.g., Staphylococcus aureus ATCC 6538, Klebsiella pneumoniae
ATCC 4352).

e Nutrient broth and agar (e.g., Tryptic Soy Broth/Agar).

o Neutralizing broth (e.g., Dey-Engley Neutralizing Broth).

 Sterile distilled water.

e Incubator (35 + 2°C).

e Vortex mixer.

» Pipettes and other standard microbiology laboratory equipment.

2. Method:

o Culture Preparation: Prepare a 24-hour broth culture of the test organism.

» Carrier Inoculation: Inoculate each sterile carrier with a defined volume (e.g., 0.01 mL) of the
microbial culture and let it dry under controlled conditions.

o Sanitizer Application: Apply the MES-based cleaning formulation to the inoculated carriers for
a specified contact time (e.g., 5 or 10 minutes).

o Neutralization: After the contact time, transfer the carriers to a tube containing neutralizing
broth to stop the antimicrobial action.

o Enumeration: Vortex the tubes to recover surviving microorganisms. Perform serial dilutions
and plate onto nutrient agar.

 Incubation: Incubate the plates at 35 + 2°C for 24-48 hours.

o Data Analysis: Count the colonies on the plates and calculate the log reduction compared to
control carriers treated with a placebo (e.g., sterile water). A passing result typically requires
a specific log reduction, often >3-log (99.9%) reduction.[9]

Protocol 2: Quantitative Surface Test for Bactericidal
Activity (Adapted from EN 13697)
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This European standard specifies a quantitative non-porous surface test for the evaluation of
bactericidal activity of chemical disinfectants used in food, industrial, domestic, and institutional
areas.[10][11][12][13]

1. Materials:

e Mecetronium ethylsulfate-based disinfectant formulation.

 Sterile stainless steel discs (2 cm diameter).

e Test microorganisms (e.g., Pseudomonas aeruginosa ATCC 15442, Staphylococcus aureus
ATCC 6538, Enterococcus hirae ATCC 10541, Escherichia coli K12 NCTC 10538).

« Interfering substances (for clean or dirty conditions, e.g., bovine albumin solution).

» Neutralizing solution and agar.

o Water bath or incubator (for specified test temperature, e.g., 20°C).

» Standard microbiology laboratory equipment.

2. Method:

o Test Suspension Preparation: Prepare a suspension of the test organism in a solution with or
without an interfering substance to simulate clean or dirty conditions.

 Inoculation of Surfaces: Pipette a small volume of the test suspension onto the center of the
stainless steel discs and allow them to dry to form a film.

e Product Application: Apply the MES-based disinfectant to the dried film on the discs for a
specified contact time (e.g., 5 minutes).

» Recovery of Surviving Organisms: After the contact time, transfer the discs to a tube with a
validated neutralizer. Agitate to recover the surviving microorganisms.

o Enumeration: Plate the neutralized suspension using a suitable agar medium.

 Incubation: Incubate the plates under appropriate conditions.

 Calculation of Reduction: Determine the number of viable counts and calculate the
logarithmic reduction. For bactericidal activity, a log reduction of > 4 is typically required to
pass the test.[10]

Mandatory Visualizations
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Caption: Mechanism of action of Mecetronium Ethylsulfate as a disinfectant.
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Caption: Experimental workflow for evaluating disinfectant efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1200209?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

